Cas no 1561472-55-6 (8-methyl-2-azaspiro4.6undecane-4-carboxylic acid)

• Product Name: 8-methyl-2-azaspiro4.6undecane-4-carboxylic acid
• CAS No: 1561472-55-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5705427
• PubChem ID: 65082433
• Update Time: 2023-11-24

8-methyl-2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-azaspiro[4.6]undecane-4-carboxylicacid
• EN300-1455487
• 1561472-55-6
• 8-methyl-2-azaspiro[4.6]undecane-4-carboxylic acid
• AKOS014415284
• 2-Azaspiro[4.6]undecane-4-carboxylic acid, 8-methyl-
• 8-methyl-2-azaspiro4.6undecane-4-carboxylic acid

• Inchi： 1S/C12H21NO2/c1-9-3-2-5-12(6-4-9)8-13-7-10(12)11(14)15/h9-10,13H,2-8H2,1H3,(H,14,15)
• InChI Key： GJQDEIVISMALBI-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CCCC(C)CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 359.5±35.0 °C(Predicted)
• pka: 3.91±0.40(Predicted)